Cas no 2034374-58-6 (1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide)

• Product Name: 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide
• CAS No: 2034374-58-6
• MF: C₁₄H₁₇N₇O₂S
• MW: 347.395479917526
• CID: 6206329
• PubChem ID: 119102823
• Update Time: 2025-10-29

1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide
• 2034374-58-6
• AKOS026695131
• F6525-2353
• 1,2-dimethyl-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]imidazole-4-sulfonamide
• 1,2-dimethyl-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1H-imidazole-4-sulfonamide
• 1,2-dimethyl-N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1H-imidazole-4-sulfonamide

• Inchi： 1S/C14H17N7O2S/c1-10-18-14(9-20(10)2)24(22,23)17-7-11-6-12(19-21(11)3)13-8-15-4-5-16-13/h4-6,8-9,17H,7H2,1-3H3
• InChI Key： AXTPZLCDRIAPOW-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(NCC1=CC(C2C=NC=CN=2)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 347.11644398g/mol
• Monoisotopic Mass: 347.11644398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų

Additional information on 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide

Comprehensive Analysis of 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide (CAS No. 2034374-58-6)

The compound 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide (CAS No. 2034374-58-6) is a highly specialized sulfonamide derivative with a unique heterocyclic structure. Its molecular framework combines imidazole, pyrazine, and pyrazole moieties, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. The structural complexity of 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide positions it as a promising candidate for further exploration. Its sulfonamide group is particularly noteworthy, as this functional group is often associated with bioactivity and pharmacological efficacy. This aligns with current trends in drug design, where researchers prioritize compounds with multifunctional scaffolds.

The synthesis of 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide involves meticulous organic synthesis techniques, including cross-coupling reactions and protecting group strategies. These methods are critical for achieving high yields and purity, which are essential for subsequent biological testing. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthesis routes for this compound to minimize environmental impact.

From a mechanistic perspective, the compound's potential interactions with protein targets are a key area of investigation. Computational modeling studies suggest that its imidazole and pyrazine rings may facilitate hydrogen bonding and π-stacking interactions, which are crucial for binding affinity. Such insights are invaluable for optimizing its structure-activity relationship (SAR) and enhancing its therapeutic potential. This is particularly relevant in the context of drug repurposing, where existing compounds are evaluated for new indications.

The compound's physicochemical properties, such as solubility, stability, and logP values, are also under scrutiny. These factors play a pivotal role in determining its bioavailability and pharmacokinetic profile. With the rise of AI-driven drug discovery, tools like molecular docking and QSAR modeling are being employed to predict these properties more accurately. This integration of computational chemistry and experimental validation is transforming the landscape of pharmaceutical research.

In conclusion, 1,2-dimethyl-N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1H-imidazole-4-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential applications align with contemporary research priorities, including targeted therapy and sustainable drug development. As the scientific community continues to unravel its properties, this compound may pave the way for innovative therapeutic solutions in the years to come.